Cas no 1827601-38-6 (Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate)

• Product Name: Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate
• CAS No: 1827601-38-6
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD29918625
• CID: 4708972
• Update Time: 2025-06-09

Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (4-Isocyanatocyclohexylmethyl)-carbamic acid tert-butyl ester and enantiomer
• (4-Isocyanato-cyclohexylmethyl)-carbamic acid tert-butyl ester and Enantiomer
• Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate

• MDL： MFCD29918625
• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)14-8-10-4-6-11(7-5-10)15-9-16/h10-11H,4-8H2,1-3H3,(H,14,17)
• InChI Key： XABPVYFVNQSPDE-UHFFFAOYSA-N
• SMILES： O(C(NCC1CCC(CC1)N=C=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate

Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate: An Overview of a Promising Compound (CAS No. 1827601-38-6)

Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate (CAS No. 1827601-38-6) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising properties that make it a valuable candidate for further research and development.

The chemical structure of Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate is composed of a tert-butyl group, an isocyanate functional group, and a cyclohexyl ring. The tert-butyl group provides steric protection, while the isocyanate group offers reactivity for further chemical modifications. The cyclohexyl ring adds structural rigidity and stability, which are crucial for its potential applications in drug design and material synthesis.

Recent studies have highlighted the versatility of Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate in the context of medicinal chemistry. One notable application is in the development of novel therapeutic agents. The isocyanate group can react with primary amines to form urea linkages, which are common in many bioactive molecules. This property makes the compound an attractive starting material for the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In the realm of materials science, Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate has shown potential as a building block for advanced polymers and coatings. The reactivity of the isocyanate group allows for the formation of polyurethane-based materials with tailored properties such as enhanced mechanical strength, thermal stability, and chemical resistance. These materials find applications in industries ranging from automotive to electronics.

The synthesis of Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of tert-butyl carbamate with 4-isocyanatocyclohexanecarboxylic acid methyl ester, followed by deprotection and further functionalization as needed. Advances in synthetic methodologies have led to more efficient and scalable production processes, making this compound more accessible for both academic and industrial research.

The biological activity of Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate has been extensively studied using various in vitro and in vivo models. Preliminary results indicate that this compound exhibits selective binding to specific protein targets, which could be exploited for therapeutic purposes. For instance, it has shown promise as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.

In addition to its direct biological activity, Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate can serve as a prodrug or a prodrug precursor. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. This approach can enhance the bioavailability and reduce the side effects of therapeutic agents, making them more effective and safer for patients.

The safety profile of Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate is another critical aspect that has been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, which is essential for its potential use in clinical settings. However, ongoing research is necessary to fully understand its long-term effects and any potential adverse reactions.

In conclusion, Tert-butyl N-[(4-isocyanatocyclohexyl)methyl]carbamate (CAS No. 1827601-38-6) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable starting material for the development of novel drugs and advanced materials. Continued research into this compound will likely uncover new opportunities for its use in various fields, contributing to advancements in both healthcare and technology.